N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-butan-2-yl-4-[(4-methoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C19H22N2O3/c1-4-13(2)20-18(22)14-5-9-16(10-6-14)21-19(23)15-7-11-17(24-3)12-8-15/h5-13H,4H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: DCESRCNOUYXVPY-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC

Description

N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide, also known as Boc-4-amino-4'-methoxydiphenylamine, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of diphenylamine, which is commonly used as an antioxidant in the rubber industry. In

Mechanism of Action

The mechanism of action of N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide is not fully understood, but it is believed to involve interactions with specific biomolecules such as proteins and nucleic acids. The presence of the Boc-protecting group on the amino group of the compound may also play a role in its activity.
Biochemical and Physiological Effects:
Studies have shown that N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide has low toxicity and does not have any significant physiological effects at the concentrations typically used in research experiments. However, more studies are needed to fully understand the potential effects of this compound on biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide in lab experiments is its high sensitivity and selectivity for specific biomolecules. This makes it a valuable tool for studying biological processes and identifying potential drug targets.
One limitation of this compound is its relatively high cost and the complexity of its synthesis. This may limit its use in some research applications where cost and availability are significant factors.

Future Directions

There are many potential future directions for research involving N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide. Some possible areas of interest include:
1. Developing new fluorescent probes based on the structure of N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide for imaging and detecting specific biomolecules in biological systems.
2. Investigating the potential therapeutic applications of compounds derived from N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide, particularly in the treatment of cancer and other diseases.
3. Studying the mechanism of action of N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide and related compounds to gain a better understanding of their interactions with biomolecules.
4. Exploring the potential use of N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide as a building block for the synthesis of other compounds with potential biological activity.
In conclusion, N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide is a compound with significant potential for use in scientific research. Its high sensitivity and selectivity for specific biomolecules make it a valuable tool for studying biological processes, and its potential therapeutic applications make it a promising candidate for drug development. Further research is needed to fully understand the mechanism of action and potential applications of this compound and related compounds.

Synthesis Methods

The synthesis of N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide involves the reaction between N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamidediphenylamine and 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in a solvent such as dichloromethane or chloroform and is typically heated to reflux for several hours. The resulting product is then purified using column chromatography to obtain pure N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide.

Scientific Research Applications

N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide has been studied for its potential applications in various fields of scientific research. One area of interest is its use as a fluorescent probe for detecting and imaging biological molecules such as proteins and nucleic acids. This compound has been shown to have high sensitivity and selectivity for specific biomolecules, making it a valuable tool for studying biological processes.
Another area of research is the use of N-{4-[(sec-butylamino)carbonyl]phenyl}-4-methoxybenzamide as a building block for the synthesis of other compounds with potential biological activity. For example, this compound has been used as a precursor for the synthesis of novel anticancer agents that target specific molecular pathways involved in cancer growth and metastasis.